(2R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-(4-nitrophenyl)oxola n-3-ol
(2R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-(4-nitrophenyl)oxola n-3-ol
Brand Name:
Vulcanchem
CAS No.:
109875-45-8
VCID:
VC0217605
InChI:
InChI=1S/C16H16N6O5/c17-14-13-16(21(7-18-13)12-5-10(24)11(6-23)27-12)20-15(19-14)8-1-3-9(4-2-8)22(25)26/h1-4,7,10-12,23-24H,5-6H2,(H2,17,19,20)/t10-,11+,12+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C(N=C(N=C32)C4=CC=C(C=C4)[N+](=O)[O-])N)CO)O
Molecular Formula:
C16H16N6O5
Molecular Weight:
372.34 g/mol
(2R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-(4-nitrophenyl)oxola n-3-ol
CAS No.: 109875-45-8
Main Products
VCID: VC0217605
Molecular Formula: C16H16N6O5
Molecular Weight: 372.34 g/mol
| CAS No. | 109875-45-8 |
|---|---|
| Product Name | (2R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-(4-nitrophenyl)oxola n-3-ol |
| Molecular Formula | C16H16N6O5 |
| Molecular Weight | 372.34 g/mol |
| IUPAC Name | (2R,3S,5R)-5-[6-amino-2-(4-nitrophenyl)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol |
| Standard InChI | InChI=1S/C16H16N6O5/c17-14-13-16(21(7-18-13)12-5-10(24)11(6-23)27-12)20-15(19-14)8-1-3-9(4-2-8)22(25)26/h1-4,7,10-12,23-24H,5-6H2,(H2,17,19,20)/t10-,11+,12+/m0/s1 |
| Standard InChIKey | UNGJDJLXCLUONS-QJPTWQEYSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=C(N=C32)C4=CC=C(C=C4)[N+](=O)[O-])N)CO)O |
| SMILES | C1C(C(OC1N2C=NC3=C(N=C(N=C32)C4=CC=C(C=C4)[N+](=O)[O-])N)CO)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C(N=C(N=C32)C4=CC=C(C=C4)[N+](=O)[O-])N)CO)O |
| PubChem Compound | 13830089 |
| Last Modified | Nov 11 2021 |
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